Cas no 1784985-50-7 ((2,5-dichloropyridin-4-yl)methanesulfonyl chloride)

• Product Name: (2,5-dichloropyridin-4-yl)methanesulfonyl chloride
• CAS No: 1784985-50-7
• MF: C₆H₄Cl₃NO₂S
• MW: 260.525457382202
• CID: 6118225
• PubChem ID: 84710231
• Update Time: 2025-06-08

(2,5-dichloropyridin-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2,5-dichloropyridin-4-yl)methanesulfonyl chloride
• 1784985-50-7
• EN300-1987651

• Inchi： 1S/C6H4Cl3NO2S/c7-5-2-10-6(8)1-4(5)3-13(9,11)12/h1-2H,3H2
• InChI Key： JWMMTLYELBXJFI-UHFFFAOYSA-N
• SMILES： ClS(CC1C=C(N=CC=1Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 258.902833g/mol
• Monoisotopic Mass: 258.902833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Additional information on (2,5-dichloropyridin-4-yl)methanesulfonyl chloride

Introduction to (2,5-Dichloropyridin-4-yl)methanesulfonyl Chloride (CAS No. 1784985-50-7)

(2,5-dichloropyridin-4-yl)methanesulfonyl chloride is a highly versatile and significant compound in the field of chemical biology and pharmaceutical research. With the CAS number 1784985-50-7, this compound has garnered attention due to its unique structural properties and potential applications in drug discovery and synthesis. This introduction aims to provide a comprehensive overview of its chemical characteristics, synthesis methods, and recent advancements in its application within the pharmaceutical industry.

The molecular structure of (2,5-dichloropyridin-4-yl)methanesulfonyl chloride consists of a pyridine ring substituted with two chlorine atoms at the 2- and 5-positions, and a methanesulfonyl chloride group at the 4-position. This specific arrangement imparts distinct reactivity and functionalization possibilities, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring enhances its utility in various chemical transformations.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic effects. The (2,5-dichloropyridin-4-yl)methanesulfonyl chloride compound has been extensively studied for its role in synthesizing biologically active molecules. Its ability to undergo nucleophilic substitution reactions makes it an excellent precursor for the creation of more complex structures. This property has been particularly useful in the design of small-molecule inhibitors targeting various biological pathways.

One of the most notable applications of (2,5-dichloropyridin-4-yl)methanesulfonyl chloride is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By modifying the pyridine ring with chloro substituents, researchers have been able to create derivatives that exhibit potent inhibitory effects on specific kinases. For instance, studies have shown that compounds derived from this scaffold can selectively inhibit tyrosine kinases, which are overactive in certain types of cancer.

The synthesis of (2,5-dichloropyridin-4-yl)methanesulfonyl chloride typically involves a multi-step process starting from commercially available pyridine derivatives. One common synthetic route involves the chlorination of 4-methylpyridine followed by sulfonylation with chlorosulfonic acid. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce the chloro groups at specific positions on the pyridine ring. These synthetic strategies highlight the compound's flexibility and adaptability in different chemical environments.

Recent advancements in computational chemistry have also contributed to the optimization of synthetic routes for (2,5-dichloropyridin-4-yl)methanesulfonyl chloride. Molecular modeling techniques have enabled researchers to predict reaction outcomes and identify optimal conditions for high-yield synthesis. This approach has not only improved efficiency but also reduced waste, aligning with the growing emphasis on sustainable chemistry practices.

The pharmaceutical industry has leveraged these advancements to develop novel therapeutic agents based on (2,5-dichloropyridin-4-yl)methanesulfonyl chloride. For example, researchers have synthesized derivatives that exhibit anti-inflammatory properties by modulating cytokine production. Additionally, studies have explored its potential as an antimicrobial agent, demonstrating activity against resistant bacterial strains. These findings underscore the compound's broad applicability across multiple therapeutic areas.

In conclusion, (2,5-dichloropyridin-4-yl)methanesulfonyl chloride (CAS No. 1784985-50-7) is a multifaceted compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for synthesizing biologically active molecules. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.